Cas no 894769-76-7 (894769-76-7)

• Product Name: 894769-76-7
• CAS No: 894769-76-7
• MF: C₁₈H₂₇FN₂O₂
• MW: 322.417588472366
• CID: 5574685
• Update Time: 2025-10-17

894769-76-7 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-(4-fluorobenzyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-[(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• 894769-76-7

• Inchi： 1S/C18H27FN2O2/c1-17(2,3)23-16(22)21-10-8-18(13-20,9-11-21)12-14-4-6-15(19)7-5-14/h4-7H,8-13,20H2,1-3H3
• InChI Key： QMZCKURPFXLGRL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(CC2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 322.206
• Monoisotopic Mass: 322.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on 894769-76-7

Advanced Insights into Compound CAS No. 894769-76-7: A Comprehensive Overview

The compound with the identifier CAS No. 894769-76-7 has emerged as a promising entity in the field of biosciences, particularly in drug discovery and development. This unique chemical structure holds significant potential due to its distinct properties, which have been explored in various biomedical research contexts.

CAS No. 894769-76-7 is primarily recognized for its role in molecular biology, where it has shown remarkable interactions with key cellular pathways. Recent studies have highlighted its ability to modulate specific signal transduction mechanisms, making it a valuable tool in understanding complex biological processes.

In the realm of pharmacology, CAS No. 894769-76-7 has demonstrated efficacy in preclinical models, particularly in relation to cancer research. Its potential as an anticancer agent has been extensively studied, with findings suggesting its ability to target specific oncogenic pathways, offering a novel approach to therapeutic intervention.

The compound's chemical composition and structural uniqueness have made it a subject of interest in sustainable drug development. Researchers are exploring its scalability and cost-effectiveness for large-scale production, which could significantly impact global healthcare accessibility.

Recent advancements in synthetic biology have further enhanced our understanding of CAS No. 894769-76-7's applications. Its role in biomaterials science has opened new avenues for its use in regenerative medicine and tissue engineering, where it can serve as a critical component in developing advanced therapeutic solutions.

CAS No. 894769-76-7's versatility is further evident in its applications across multiple disease models. From neurodegenerative disorders to infectious diseases, this compound has shown adaptability in addressing diverse pathological conditions, underscoring its broad potential in biomedical innovation.

The ongoing research into CAS No. 894769-76-7 is driven by the need for innovative solutions in healthcare. As we continue to uncover its mechanisms and applications, it stands at the forefront of cutting-edge biotechnology, promising significant contributions to future therapeutic strategies.

In conclusion, CAS No. 894769-76-7 represents a beacon of hope in the ever-evolving landscape of biosciences. Its multifaceted applications and remarkable properties position it as a key player in shaping the future of medicine, from personalized treatments to groundbreaking therapies.